Cas no 2118078-11-6 (tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate
• CAS No: 2118078-11-6
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• CID: 5895390
• PubChem ID: 165661027
• Update Time: 2025-05-23

tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate
• EN300-1890364
• 2118078-11-6
• tert-butyl N-[2-bromo-5-(1-cyanocyclopropyl)phenyl]carbamate

• Inchi： 1S/C15H17BrN2O2/c1-14(2,3)20-13(19)18-12-8-10(4-5-11(12)16)15(9-17)6-7-15/h4-5,8H,6-7H2,1-3H3,(H,18,19)
• InChI Key： XZIKUNIJYLMAMO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(C#N)CC1

Computed Properties

• Exact Mass: 336.04734g/mol
• Monoisotopic Mass: 336.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate

tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate, identified by the CAS number 2118078-11-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a bromophenyl moiety, and a cyanocyclopropyl substituent. These structural features contribute to its versatile reactivity and functionality, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The presence of a bromine atom in the phenyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the cyclopropyl group, which is known for its ring strain and reactivity, adds another layer of complexity to the molecule's behavior. Researchers have explored the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

The synthesis of tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of a tert-butyl group as a protecting agent during the synthesis ensures stability and ease of manipulation during intermediate steps. The incorporation of the cyanocyclopropyl group is achieved through a carefully designed coupling reaction, which requires precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored in recent studies. The bromine atom in the phenyl ring can serve as a coordinating site, enabling the formation of stable metal complexes. These complexes have been shown to exhibit high catalytic activity in reactions such as cross-coupling and hydrogenation, making them valuable tools in organic synthesis.

The unique combination of functional groups in this compound also makes it an attractive candidate for use in polymer chemistry. The tert-butyl group provides steric bulk, which can influence the physical properties of polymers derived from this compound. Additionally, the bromine atom can serve as a site for further functionalization, enabling the creation of polymers with tailored properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the cyclopropyl group contributes significantly to the molecule's reactivity by introducing strain and destabilizing certain bonding patterns. This understanding has enabled researchers to predict and optimize reaction pathways for its synthesis and application.

In conclusion, tert-butyl N-2-bromo-5-(1-cyanocyclopropyl)phenylcarbamate is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as an important tool for future research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly significant role in both academic and industrial settings.